Cas no 94109-65-6 (1-Butanol,3,3'-oxybis-, (R*,R*)- (9CI))

• Product Name: 1-Butanol,3,3'-oxybis-, (R*,R*)- (9CI)
• CAS No: 94109-65-6
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 817384
• PubChem ID: 56841193
• Update Time: 2025-04-19

1-Butanol,3,3'-oxybis-, (R*,R*)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,3,3'-oxybis-, (R*,R*)- (9CI)
• 94109-65-6
• 1-Butanol, 3,3'-oxybis-, (R*,R*)-
• EINECS 302-505-4
• DTXSID801300441
• (R*,R*)-(1)-3,3'-Oxydibutanol

• Inchi： 1S/C8H18O3/c1-7(3-5-9)11-8(2)4-6-10/h7-10H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key： ZIYSJVFROIOYRQ-HTQZYQBOSA-N
• SMILES： O([C@H](C)CCO)[C@H](C)CCO

Computed Properties

• Exact Mass: 162.126
• Monoisotopic Mass: 162.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 75.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2
• XLogP3: 0.3